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Compound of Interest

Compound Name: 3-Cyclopropoxy-5-methylaniline
Cat. No.: B13252633
Get Quote

CAS Number: 1243464-56-3 Formula: C10H13NO Molecular Weight: 163.22 g/mol Primary
Application: Pharmaceutical Intermediate / Building Block (Kinase Inhibitor Scaffolds)

Part 1: The "Missing SDS" Protocol (Data
Acquisition)

For research-grade intermediates like 3-Cyclopropoxy-5-methylaniline, a fully validated,
ECHA-compliant Safety Data Sheet (SDS) is often unavailable in public indices. As a
researcher, you must not rely solely on a "Download" button. Instead, you must construct a
Composite Safety Profile based on structural alerts and analog data.

Validated Data Sources

Do not use general search engines for safety data. Use these specific repositories to locate the
vendor-specific SDS or physical property data:

e Primary Source (Vendor): This compound is frequently synthesized by Enamine (Catalog:
ENAH304E3656) and distributed via Sigma-Aldrich or BLD Pharm.

o Action: Search these vendor catalogs directly using CAS 1243464-56-3.
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e Secondary Source (Aggregators):
o PubChem: Search by InChiKey KLURFACBWZBUTH-UHFFFAOY SA-N.

o ChemSpace / MolPort: Useful for confirming if the compound is in stock (implies stability)
or make-on-demand (implies instability/reactivity).

The Risk Assessment Workflow

When a specific SDS is generic (e.g., "Caution: Substance not fully tested"), use the following
logic flow to determine handling protocols.

Yes Follow SDS Protocols
/ Risk 1: Aniline Moiety
No / Generic (Acute Tox / Methemoglobinemia)

Structural Alert Analysis

Start: CAS 1243464-56-3 Check Vendor SDS

Specific Hazards Listed?

Develop SOP: Biohazard Lvl 2
+ Inert Atmosphere

Risk 2: Cyclopropyl Ether
(Acid Sensitivity / Ring Opening)

Click to download full resolution via product page
Figure 1: Decision matrix for handling research chemicals with sparse safety data.

Part 2: Composite Safety Profile (Virtual SDS)

Based on the structural pharmacophores (Aniline + Cyclopropy! Ether), the following safety
profile must be assumed until experimental toxicology data proves otherwise.

Hazard Identification (GHS Classification)
Signal Word:WARNING (Assumed)

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b13252633/docs?utm_src=pdf-body-img#technical-safety-handling-guide-3-cyclopropoxy-5-methylaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13252633?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hazard Statement

Hazard Class Category Description
Code
o Harmful if swallowed.
Acute Toxicity (Oral) 4 H302 ]
) o Causes skin irritation.
Skin Irritation 2 H315
[1]
o Causes serious eye
Eye Irritation 2A H319 o
irritation.[1]
_ May cause respiratory
STOT - Single Exp. 3 H335 T
irritation.[1]
May cause damage to
organs (Blood)
STOT - Repeated 2 H373

through prolonged

exposure.

Critical Note: All anilines possess the potential to cause Methemoglobinemia (oxidation of
hemoglobin). While not always listed on preliminary SDSs, this risk must be managed in any

scale-up >100 mg.

Chemical Stability & Reactivity

» Oxidation Sensitivity: Anilines oxidize to dark purple/black tars ("aniline black™) upon
exposure to air and light.

o Storage: Store under Argon/Nitrogen at 2—8°C.

o Acid Sensitivity: The cyclopropyl ether moiety is acid-labile. Strong acids can trigger ring-
opening reactions, potentially releasing cyclopropanol derivatives or rearranging the scaffold.
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o Incompatibility: Avoid strong Lewis acids or concentrated Brgnsted acids during workup
unless ring opening is intended.

Part 3: Handling & Experimental Protocols
I : : PPE :

Body Part Requirement Rationale

Fume Hood (Face Velocity > Prevents inhalation of aniline

Respiratory
0.5 m/s) vapors (H335).

o Anilines penetrate skin rapidly
Nitrile (Double Gloved) or
Hands ) ] (H312). Change gloves
Laminate Film ) )
immediately upon splash.

Standard protection against

Eyes Chemical Safety Goggles
y y =0gd H319.

Prevents dermal absorption via
Body Lab Coat + Tyvek Sleeves )
wrists/forearms.

Emergency Response: Methemoglobinemia

If exposure occurs (cyanosis/blue skin, headache, dizziness):
e Remove Source: Move victim to fresh air immediately.[2]
» Decontaminate: Wash skin with soap and water (do not use alcohol; it enhances absorption).

e Medical Alert: Inform medical personnel that the patient was exposed to an Aniline
Derivative.

» Antidote: Methylene Blue is the standard treatment for methemoglobinemia, but must be
administered by a physician.

Part 4: Synthesis & Waste Disposal

o Synthesis Context: This compound is often used in SNAr reactions or Buchwald-Hartwig
couplings to attach the aniline headgroup to a kinase inhibitor core.
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» Disposal:
o Do NOT mix with acidic waste streams (risk of exotherm/decomposition).
o Segregate into Halogen-Free Organic Waste.
o Double-bag solid waste contaminated with the substance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 6. 66584-31-4|3-Methoxy-5-methylaniline|BLD Pharm [bldpharm.com]

e 7.1566878-81-6|3-Methyl-5-(2-methylpropoxy)aniline|BLD Pharm [bldpharm.com]

e 8.1243350-07-3|3-Cyclopropoxy-5-isopropyl-N-methylaniline| BLD Pharm [bldpharm.com]
e 9. 66584-31-4|3-Methoxy-5-methylaniline|BLD Pharm [bldpharm.com]

e To cite this document: BenchChem. [Technical Safety & Handling Guide: 3-Cyclopropoxy-5-
methylaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13252633/docs#technical-safety-handling-guide-3-
cyclopropoxy-5-methylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.bldpharm.com/products/66584-31-4.html
https://www.bldpharm.com/products/1566878-81-6.html
https://www.bldpharm.com/products/1243350-07-3.html
https://www.bldpharm.com/products/66584-31-4.html
https://www.benchchem.com/product/b13252633/docs#technical-safety-handling-guide-3-cyclopropoxy-5-methylaniline
https://www.benchchem.com/product/b13252633/docs#technical-safety-handling-guide-3-cyclopropoxy-5-methylaniline
https://www.benchchem.com/product/b13252633/docs#technical-safety-handling-guide-3-cyclopropoxy-5-methylaniline
https://www.benchchem.com/product/b13252633/docs#technical-safety-handling-guide-3-cyclopropoxy-5-methylaniline
https://www.benchchem.com/product/b13252633?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13252633?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13252633?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

